N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamine

• Molecular Formula: C12H18BrNO2
• Molecular Weight: 288.18 g/mol
• IUPAC Name: N-[(3-bromo-4,5-dimethoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C12H18BrNO2/c1-4-5-14-8-9-6-10(13)12(16-3)11(7-9)15-2/h6-7,14H,4-5,8H2,1-3H3
• InChI Key: OBNCBCVRJHVBDE-UHFFFAOYSA-N
• SMILES: CCCNCC1=CC(=C(C(=C1)Br)OC)OC

Description

N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamine, also known as Bromo-DragonFLY, is a synthetic psychedelic drug that belongs to the phenethylamine family. It was first synthesized in the late 1990s by a chemist named Matthew Parker and gained popularity as a recreational drug in the early 2000s. Despite its recreational use, Bromo-DragonFLY has also been the subject of scientific research due to its potential therapeutic applications.

Mechanism of Action

N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY acts as a potent agonist of the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. It also has some affinity for other serotonin receptors, including 5-HT2B and 5-HT2C. The exact mechanism of action of N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY is not fully understood, but it is believed to modulate the activity of these receptors in a way that leads to altered perception and cognition.
Biochemical and Physiological Effects
N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has been shown to cause a range of biochemical and physiological effects in animal studies. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity. Some of the observed effects include increased locomotor activity, altered perception of time and space, and changes in mood and affect.

Advantages and Limitations for Lab Experiments

N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has several advantages for use in laboratory experiments. It is a potent and selective agonist of the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, its recreational use and potential for toxicity in humans make it a challenging compound to work with in a laboratory setting.

Future Directions

There are several future directions for research on N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY. One area of interest is the potential therapeutic applications of the compound, particularly in the treatment of mood and anxiety disorders. Another area of interest is the development of more selective and potent agonists of the serotonin 5-HT2A receptor, which could have a range of therapeutic applications. Finally, there is a need for further research into the potential toxicity of N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY and other synthetic psychedelics, particularly in humans.

Synthesis Methods

N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY is synthesized through a multi-step process that involves the reaction of 3-bromo-4,5-dimethoxybenzaldehyde with propylamine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then subjected to a series of reactions including oxidation and reduction to yield the final product.

Scientific Research Applications

N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY has been the subject of scientific research due to its potential therapeutic applications. One study conducted in rats found that N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY had neuroprotective effects against brain damage caused by ischemia-reperfusion injury. Another study found that N-(3-bromo-4,5-dimethoxybenzyl)-N-propylamineFLY had antidepressant-like effects in mice.